Cas no 737823-58-4 (benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 737823-58-4
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 1763194
• PubChem ID: 21915170
• Update Time: 2025-05-28

benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(hydroxymethyl)-2-thiazolyl]-, phenylmethyl ester
• benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate
• SCHEMBL4873516
• 737823-58-4
• benzyl N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• EN300-28281769

• Inchi： 1S/C12H12N2O3S/c15-6-10-8-18-11(13-10)14-12(16)17-7-9-4-2-1-3-5-9/h1-5,8,15H,6-7H2,(H,13,14,16)
• InChI Key： UTGCAORTRDBQPH-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.05686342g/mol
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate

Exploring Benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate (CAS No. 737823-58-4): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate (CAS No. 737823-58-4) has emerged as a compound of significant interest. This thiazole-derived molecule, characterized by its unique carbamate and hydroxymethyl functional groups, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and bioactive properties.

The compound's CAS No. 737823-58-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its benzyl and thiazole moieties contribute to its stability and reactivity, making it a candidate for synthesizing novel heterocyclic compounds. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions in a post-pandemic era.

One of the most searched questions surrounding benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate relates to its synthetic pathways and scalability. Organic chemists are optimizing green chemistry protocols to produce this compound efficiently, minimizing environmental impact—a topic resonating with global sustainability trends. Additionally, its potential in crop protection formulations has sparked interest in agrochemical research, addressing food security challenges.

From a technical perspective, the hydroxymethyl group in CAS No. 737823-58-4 enables facile derivatization, allowing researchers to tailor the compound for specific applications. Computational chemistry tools, such as molecular docking, are being employed to predict its interactions with biological targets, accelerating drug development cycles. This aligns with the AI-driven transformation of life sciences, where in silico methods reduce experimental costs and time.

In material science, the thiazole core of benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate is being investigated for its electronic properties, particularly in organic semiconductors and photovoltaic materials. As renewable energy solutions gain traction, such innovations position this compound at the forefront of clean technology research.

Quality control and analytical methods for CAS No. 737823-58-4 are another focal point. Advanced techniques like HPLC and LC-MS ensure purity and consistency, critical for regulatory compliance and industrial adoption. These methodologies are frequently discussed in online forums and scientific communities, reflecting their practical importance.

In summary, benzyl N-4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate exemplifies the intersection of chemistry, biology, and technology. Its multifaceted applications—from pharmaceutical intermediates to sustainable materials—underscore its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in next-generation innovations.